Cas no 889945-83-9 (4-chloroimidazo[4,3-f][1,2,4]triazine-5-carbonitrile)

• Product Name: 4-chloroimidazo[4,3-f][1,2,4]triazine-5-carbonitrile
• CAS No: 889945-83-9
• MF: C₆H₂ClN₅
• MW: 179.566578388214
• CID: 6835186
• PubChem ID: 55252989
• Update Time: 2025-02-20

4-chloroimidazo[4,3-f][1,2,4]triazine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID501217740
• 889945-83-9
• 4-chloroimidazo[5,1-f][1,2,4]triazine-5-carbonitrile
• AKOS006286229
• 4-chloroimidazo[4,3-f][1,2,4]triazine-5-carbonitrile
• Imidazo[5,1-f][1,2,4]triazine-5-carbonitrile, 4-chloro-

• Inchi： 1S/C6H2ClN5/c7-6-5-4(1-8)10-3-12(5)11-2-9-6/h2-3H
• InChI Key： PLMBQFLPEMYDFZ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C#N)N=CN2N=CN=1

Computed Properties

• Exact Mass: 178.9998728Da
• Monoisotopic Mass: 178.9998728Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.9Ų